4-[5-[2-(3,4-difluorophenyl)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]-N,N-dimethylaniline

• Molecular Formula: C21H19F2N5O
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 4-[5-[2-(3,4-difluorophenyl)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C21H19F2N5O/c1-27(2)16-6-4-15(5-7-16)21-26-25-19-12-24-13-20(28(19)21)29-10-9-14-3-8-17(22)18(23)11-14/h3-8,11-13H,9-10H2,1-2H3
• InChI Key: DWKVYGNKXDMKJI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NN=C3N2C(=CN=C3)OCCC4=CC(=C(C=C4)F)F

Description

It is part of a series of compounds studied for their biological and chemical activities, particularly in the context of malaria research .

Preparation Methods

The synthesis of OSM-S-531 involves several steps, starting with the preparation of the core structure, followed by functionalization to introduce specific groups that confer its unique properties. The synthetic route typically involves:

Formation of the Core Structure: This step involves the construction of the basic molecular framework using various organic synthesis techniques.

Functionalization: Specific functional groups are introduced to the core structure to enhance its biological activity. This may involve reactions such as halogenation, alkylation, or acylation.

Purification: The final compound is purified using techniques such as chromatography to ensure its purity and suitability for further research

Chemical Reactions Analysis

OSM-S-531 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: OSM-S-531 can undergo substitution reactions where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Hydrolysis: This reaction involves the breaking of chemical bonds by the addition of water, often catalyzed by acids or bases .

Scientific Research Applications

OSM-S-531 has a wide range of applications in scientific research:

Chemistry: It is used as a model compound to study various chemical reactions and mechanisms.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in treating diseases such as malaria and cancer.

Industry: OSM-S-531 is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of OSM-S-531 involves its interaction with specific molecular targets and pathways. It is known to:

Bind to Specific Receptors: The compound interacts with receptors on the surface of cells, triggering a cascade of intracellular events.

Activate Signaling Pathways: It activates pathways such as the JAK/STAT and NF-κB pathways, which are involved in regulating cellular processes like proliferation, differentiation, and apoptosis.

Modulate Gene Expression: OSM-S-531 can influence the expression of genes involved in inflammation, immune response, and cell survival .

Comparison with Similar Compounds

OSM-S-531 is compared with other compounds in the same series, such as OSM-S-106 and OSM-S-137. These compounds share a similar core structure but differ in their functional groups, which confer unique properties and activities. For example:

OSM-S-106: Known for its high activity in biological assays, but with different solubility and stability profiles.

OSM-S-137: Exhibits variations in activity due to different substitutions on the primary amine group .